4-(4-Amino-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl)benzoic acid

• IUPAC Name: 4-(4-amino-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl)benzoic acid
• InChI: InChI=1S/C15H13N3O2S/c1-7-8(2)21-14-11(7)12(16)17-13(18-14)9-3-5-10(6-4-9)15(19)20/h3-6H,1-2H3,(H,19,20)(H2,16,17,18)
• InChI Key: IIFVBHMOHJSFKP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=NC(=NC(=C12)N)C3=CC=C(C=C3)C(=O)O)C
• Molecular Formula: C15H13N3O2S
• Molecular Weight: 299.3 g/mol

Description

4-(4-Amino-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl)benzoic acid, also known as TDPA, is a chemical compound that has been extensively studied for its potential applications in scientific research. TDPA is a heterocyclic compound that contains both a pyrimidine and a thieno ring, making it an interesting molecule for drug discovery and development. In

Scientific Research Applications

4-(4-Amino-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl)benzoic acid has been studied for its potential applications in scientific research, particularly in the field of drug discovery. It has been shown to have activity against a variety of targets, including kinases, phosphodiesterases, and nuclear receptors. 4-(4-Amino-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl)benzoic acid has also been studied as a potential anticancer agent, with promising results in preclinical models.

Mechanism of Action

The mechanism of action of 4-(4-Amino-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl)benzoic acid is not fully understood, but it is thought to involve the inhibition of key enzymes and receptors. 4-(4-Amino-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl)benzoic acid has been shown to inhibit the activity of several kinases, including JAK2, FLT3, and BTK. It has also been shown to inhibit the activity of phosphodiesterases, which play a role in regulating intracellular signaling pathways. Additionally, 4-(4-Amino-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl)benzoic acid has been shown to activate the nuclear receptor PPARγ, which has been implicated in the regulation of glucose and lipid metabolism.
Biochemical and Physiological Effects
4-(4-Amino-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl)benzoic acid has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells in vitro and in vivo, and to induce apoptosis in cancer cells. 4-(4-Amino-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl)benzoic acid has also been shown to inhibit the production of inflammatory cytokines, such as TNFα and IL-6, and to reduce the severity of inflammation in animal models of disease. Additionally, 4-(4-Amino-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl)benzoic acid has been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(4-Amino-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl)benzoic acid in lab experiments is its broad activity against a variety of targets. This makes it a useful tool for studying the role of specific enzymes and receptors in cellular signaling pathways. Additionally, 4-(4-Amino-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl)benzoic acid has been shown to have good pharmacokinetic properties, making it a promising candidate for drug development.
One limitation of using 4-(4-Amino-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl)benzoic acid in lab experiments is its relatively low solubility in water. This can make it difficult to administer to cells or animals in vivo. Additionally, 4-(4-Amino-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl)benzoic acid has been shown to have some toxicity in animal models, particularly at high doses. This highlights the need for careful dose optimization in future studies.

Future Directions

There are several future directions for research on 4-(4-Amino-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl)benzoic acid. One area of interest is the development of 4-(4-Amino-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl)benzoic acid as a potential anticancer agent. Further preclinical studies are needed to determine the optimal dosing and administration schedule for 4-(4-Amino-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl)benzoic acid in cancer models. Additionally, the mechanism of action of 4-(4-Amino-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl)benzoic acid in cancer cells needs to be further elucidated.
Another area of interest is the role of 4-(4-Amino-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl)benzoic acid in regulating glucose and lipid metabolism. 4-(4-Amino-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl)benzoic acid has been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes, but the underlying mechanisms are not fully understood. Further studies are needed to determine the potential therapeutic applications of 4-(4-Amino-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl)benzoic acid in metabolic diseases.
Finally, the broad activity of 4-(4-Amino-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl)benzoic acid against a variety of targets makes it a useful tool for studying cellular signaling pathways. Future studies could focus on identifying new targets of 4-(4-Amino-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl)benzoic acid and elucidating the mechanisms by which it modulates cellular signaling.

Synthesis Methods

The synthesis of 4-(4-Amino-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl)benzoic acid involves the reaction of 4,5-dimethylthiophene-2-carboxylic acid with 2-aminopyrimidine in the presence of a catalyst such as triethylamine. The reaction results in the formation of 4-(4-Amino-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl)benzoic acid as a white solid with a melting point of 252-254°C. The purity of the compound can be confirmed using techniques such as NMR spectroscopy and HPLC.